Cas no 553679-54-2 (2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 553679-54-2
• MF: C₁₄H₁₃BrN₂
• MW: 289.170422315598
• CID: 3450570
• PubChem ID: 44380594
• Update Time: 2025-06-08

2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• ISOQUINOLINE, 2-(5-BROMO-2-PYRIDINYL)-1,2,3,4-TETRAHYDRO-
• 2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline
• 2-(5-BROMOPYRIDIN-2-YL)-1,2,3,4-TETRAHYDROISOQUINOLINE
• 2-(5-bromopyridin-2-yl)-3,4-dihydro-1H-isoquinoline
• CHEMBL168488
• 553679-54-2
• AKOS010632662

• Inchi： 1S/C14H13BrN2/c15-13-5-6-14(16-9-13)17-8-7-11-3-1-2-4-12(11)10-17/h1-6,9H,7-8,10H2
• InChI Key： GNLAIRZHEAKECW-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1C1=NC=C(Br)C=C1

Computed Properties

• Exact Mass: 288.02621Da
• Monoisotopic Mass: 288.02621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 16.1Ų

Additional information on 2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 553679-54-2)

2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its structural complexity and potential biological activity. This compound, identified by the chemical abstracts service number 553679-54-2, belongs to the tetrahydroisoquinoline (THIQ) class of alkaloids, which are known for their diverse pharmacological properties. The presence of a bromo substituent at the 5-position of the pyridine ring and the THIQ core suggests a unique combination of electronic and steric effects that may modulate its interactions with biological targets.

The structure-activity relationship (SAR) of tetrahydroisoquinoline derivatives has been extensively studied, with modifications at various positions of the core scaffold yielding compounds with varying biological profiles. The bromo group in 2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline introduces a region of electrophilicity that can participate in nucleophilic aromatic substitution reactions or serve as a handle for further functionalization. This makes the compound a valuable intermediate in synthetic chemistry and a potential scaffold for drug discovery.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. Tetrahydroisoquinoline derivatives have shown promise as PPI modulators due to their ability to fit into hydrophobic pockets within protein binding sites. The bromo-pyridine moiety in 2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline may enhance its binding affinity by forming π-stacking interactions or participating in halogen bonding with specific residues in protein targets.

Recent advancements in computational chemistry have enabled the rational design of novel heterocyclic compounds like 2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline by predicting their binding modes to biological targets. Molecular docking studies have suggested that this compound may interact with proteins involved in cancer signaling pathways, such as kinases and transcription factors. The tetrahydroisoquinoline core is known to be a privileged scaffold in drug discovery, with several FDA-approved drugs featuring this motif.

The synthesis of 2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline involves multi-step organic transformations, including condensation reactions to form the THIQ ring and subsequent bromination at the pyridine ring. The synthetic route must be optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in catalytic methods have allowed for more efficient and environmentally friendly synthetic strategies.

In the context of medicinal chemistry, small-molecule probes like 2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline are invaluable tools for understanding biological mechanisms. By targeting specific proteins or enzymes, these compounds can help elucidate disease pathways and identify new therapeutic opportunities. For instance, derivatives of tetrahydroisoquinolines have been investigated for their potential role in modulating neurotransmitter systems relevant to neurological disorders.

The pharmacokinetic properties of tetrahydroisoquinoline derivatives, including CAS No. 553679-54-2, are also an important consideration in drug development. Factors such as solubility, metabolic stability, and bioavailability must be carefully evaluated to ensure that the compound reaches its target site of action effectively. Recent studies have employed biophysical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to characterize the conformational dynamics of these molecules in solution.

Another area of interest is the development of prodrug strategies that leverage tetrahydroisoquinoline scaffolds. By designing prodrugs that release active compounds like 2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline under specific physiological conditions, researchers can enhance drug delivery and improve therapeutic outcomes. This approach is particularly relevant for treating diseases where oral administration is preferred but bioavailability is a limiting factor.

The role of computational modeling in predicting the pharmacological properties of heterocyclic compounds cannot be overstated. Machine learning algorithms have been trained on large datasets of known drug candidates to predict binding affinities and toxicological profiles with high accuracy. These tools can accelerate the drug discovery process by identifying promising candidates like CAS No. 553679-54-2 early in the development pipeline.

In conclusion, 2-(5-Bromo-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 553679-54-2) represents a fascinating example of how structural modifications can influence biological activity. Its unique combination of functional groups makes it a versatile scaffold for further derivatization and exploration in drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this compound will undoubtedly remain at the forefront of medicinal chemistry investigations.